3-[2-(2,4-dimethylfuran-3-yl)-2-oxoethyl]-3-hydroxy-1-(4-methylbenzyl)-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C24H23NO4
• Molecular Weight: 389.4 g/mol
• IUPAC Name: 3-[2-(2,4-dimethylfuran-3-yl)-2-oxoethyl]-3-hydroxy-1-[(4-methylphenyl)methyl]indol-2-one
• InChI: InChI=1S/C24H23NO4/c1-15-8-10-18(11-9-15)13-25-20-7-5-4-6-19(20)24(28,23(25)27)12-21(26)22-16(2)14-29-17(22)3/h4-11,14,28H,12-13H2,1-3H3
• InChI Key: JYXULCKHFKGLHL-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CN2C3=CC=CC=C3C(C2=O)(CC(=O)C4=C(OC=C4C)C)O

Description

3-[2-(2,4-dimethylfuran-3-yl)-2-oxoethyl]-3-hydroxy-1-(4-methylbenzyl)-1,3-dihydro-2H-indol-2-one is a synthetic compound that is widely used in scientific research. It is a potent inhibitor of a class of enzymes called histone deacetylases (HDACs), which play a crucial role in the regulation of gene expression.

Mechanism of Action

The mechanism of action of 3-[2-(2,4-dimethylfuran-3-yl)-2-oxoethyl]-3-hydroxy-1-(4-methylbenzyl)-1,3-dihydro-2H-indol-2-one involves the inhibition of 3-[2-(2,4-dimethylfuran-3-yl)-2-oxoethyl]-3-hydroxy-1-(4-methylbenzyl)-1,3-dihydro-2H-indol-2-one. Specifically, this compound binds to the active site of 3-[2-(2,4-dimethylfuran-3-yl)-2-oxoethyl]-3-hydroxy-1-(4-methylbenzyl)-1,3-dihydro-2H-indol-2-one and prevents them from removing acetyl groups from histones. This leads to an increase in histone acetylation and the promotion of gene expression.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[2-(2,4-dimethylfuran-3-yl)-2-oxoethyl]-3-hydroxy-1-(4-methylbenzyl)-1,3-dihydro-2H-indol-2-one are complex and varied. In addition to its role in promoting gene expression, this compound has been shown to have anti-inflammatory and anti-tumor properties. It has also been implicated in the regulation of glucose metabolism and the prevention of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[2-(2,4-dimethylfuran-3-yl)-2-oxoethyl]-3-hydroxy-1-(4-methylbenzyl)-1,3-dihydro-2H-indol-2-one in lab experiments is its high potency as an HDAC inhibitor. This allows researchers to use lower concentrations of the compound, which can reduce the risk of off-target effects. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are many potential future directions for research on 3-[2-(2,4-dimethylfuran-3-yl)-2-oxoethyl]-3-hydroxy-1-(4-methylbenzyl)-1,3-dihydro-2H-indol-2-one. One area of interest is the development of more potent and selective HDAC inhibitors based on the structure of this compound. Another potential direction is the investigation of the role of this compound in the regulation of other cellular processes, such as autophagy and apoptosis. Additionally, research on the potential therapeutic applications of this compound in the treatment of various diseases, such as cancer and neurodegenerative disorders, is an important area of future investigation.

Synthesis Methods

The synthesis of 3-[2-(2,4-dimethylfuran-3-yl)-2-oxoethyl]-3-hydroxy-1-(4-methylbenzyl)-1,3-dihydro-2H-indol-2-one is a complex process that involves several steps. The starting materials include 4-methylbenzaldehyde, 2,4-dimethylfuran-3-carboxylic acid, and 3-hydroxy-1-(4-methylbenzyl)-1,3-dihydro-2H-indol-2-one. These compounds are reacted with various reagents and catalysts to produce the final product.

Scientific Research Applications

3-[2-(2,4-dimethylfuran-3-yl)-2-oxoethyl]-3-hydroxy-1-(4-methylbenzyl)-1,3-dihydro-2H-indol-2-one is used extensively in scientific research as a tool to study the role of 3-[2-(2,4-dimethylfuran-3-yl)-2-oxoethyl]-3-hydroxy-1-(4-methylbenzyl)-1,3-dihydro-2H-indol-2-one in gene expression. 3-[2-(2,4-dimethylfuran-3-yl)-2-oxoethyl]-3-hydroxy-1-(4-methylbenzyl)-1,3-dihydro-2H-indol-2-one are enzymes that remove acetyl groups from histone proteins, which can lead to the repression of gene expression. By inhibiting 3-[2-(2,4-dimethylfuran-3-yl)-2-oxoethyl]-3-hydroxy-1-(4-methylbenzyl)-1,3-dihydro-2H-indol-2-one, 3-[2-(2,4-dimethylfuran-3-yl)-2-oxoethyl]-3-hydroxy-1-(4-methylbenzyl)-1,3-dihydro-2H-indol-2-one can increase the acetylation of histones and promote gene expression.